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Introduction
Moscovium (Mc), a synthetic, superheavy element with atomic number 115, occupies a position

at the frontiers of our understanding of nuclear physics and chemistry. Its isotopes are

characterized by their extreme instability, undergoing rapid radioactive decay. This guide

provides a detailed technical overview of the known isotopes of moscovium, with a particular

focus on the decay chain of Moscovium-288 (²⁸⁸Mc). The synthesis and identification of these

isotopes represent significant achievements in experimental nuclear science, pushing the

boundaries of our capabilities to create and study matter at the limits of existence. The data

and experimental protocols summarized herein are critical for researchers in nuclear physics,

radiochemistry, and related fields, and may offer insights for professionals in drug development

exploring the potential of novel radioisotopes.

Known Isotopes of Moscovium
Currently, there are five known radioisotopes of Moscovium, with mass numbers ranging from

286 to 290.[1] All known isotopes are highly unstable and decay primarily through alpha

emission.[2] The half-lives of these isotopes show a trend of increasing with neutron number.[3]
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Isotope Half-life Decay Mode Daughter Isotope

²⁸⁶Mc ~20 ms α ²⁸²Nh

²⁸⁷Mc ~32 ms α ²⁸³Nh

²⁸⁸Mc ~160 ms α ²⁸⁴Nh

²⁸⁹Mc ~320 ms α ²⁸⁵Nh

²⁹⁰Mc ~650 ms α ²⁸⁶Nh

The Decay Chain of Moscovium-288
Moscovium-288 was the first isotope of element 115 to be synthesized.[1] It undergoes a

cascade of alpha decays, transforming into progressively lighter elements. The decay chain of

²⁸⁸Mc has been a key area of study for understanding the properties of superheavy nuclei.

Parent Isotope Decay Mode Half-life
Daughter
Isotope

Alpha Decay
Energy (Q-
value)

²⁸⁸Mc α ~160 ms ²⁸⁴Nh ~10.47 MeV

²⁸⁴Nh α ~0.48 s ²⁸⁰Rg ~9.82 MeV

²⁸⁰Rg α ~3.6 s ²⁷⁶Mt ~9.08 MeV

²⁷⁶Mt α ~0.72 s ²⁷²Bh ~9.48 MeV

²⁷²Bh α ~9.8 s ²⁶⁸Db ~8.43 MeV

²⁶⁸Db
Spontaneous

Fission
~29 h - -

Decay Chain Visualization
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Caption: The alpha decay chain of Moscovium-288.

Experimental Protocols
The synthesis of Moscovium-288 is a complex process that relies on the fusion of heavy ions in

a particle accelerator. The primary method employed is the "hot fusion" reaction, specifically

the bombardment of an Americium-243 target with Calcium-48 ions.[3]

Synthesis of Moscovium-288
1. Target Preparation:

A target of Americium-243 (²⁴³Am), a radioactive actinide element, is prepared. This is

typically in the form of Americium (III) oxide (Am₂O₃) deposited on a thin titanium foil. The

target thickness is a critical parameter, optimized to maximize the reaction yield while

minimizing energy loss of the projectile beam.

2. Ion Beam Acceleration:
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A beam of Calcium-48 (⁴⁸Ca) ions is generated in an ion source and accelerated to a specific

energy using a cyclotron. For the ³n evaporation channel leading to ²⁸⁸Mc, the beam energy

is precisely controlled.

3. Nuclear Fusion Reaction:

The high-energy ⁴⁸Ca beam is directed onto the rotating ²⁴³Am target. The fusion of a ⁴⁸Ca

nucleus with a ²⁴³Am nucleus forms a highly excited compound nucleus of Moscovium-291

(²⁹¹Mc*).

Reaction: ²⁴³Am + ⁴⁸Ca → ²⁹¹Mc*

4. Evaporation and De-excitation:

The excited compound nucleus rapidly de-excites by emitting three neutrons (3n channel),

resulting in the formation of a Moscovium-288 nucleus.

Reaction: ²⁹¹Mc* → ²⁸⁸Mc + 3n

Separation and Identification of Moscovium-288
1. Recoil Separation:

The newly formed ²⁸⁸Mc atoms, recoiling from the target, are separated from the unreacted

⁴⁸Ca beam and other reaction byproducts using a gas-filled recoil separator, such as the

Dubna Gas-Filled Recoil Separator (DGFRS).[4][5] The separator uses magnetic fields to

guide the heavy recoil nuclei to a detector while the lighter particles from the primary beam

are deflected away.

2. Implantation and Detection:

The separated ²⁸⁸Mc atoms are implanted into a position-sensitive silicon detector. The

detector records the time and position of the implantation event.

3. Alpha Decay Spectroscopy:

The implanted ²⁸⁸Mc atom undergoes alpha decay, emitting an alpha particle. This decay

and subsequent alpha decays of the daughter nuclei are detected by the same silicon
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detector. The energy of each alpha particle and the time between successive decays are

measured.

4. Decay Chain Correlation:

The identification of ²⁸⁸Mc is confirmed by correlating the entire decay chain. The sequence

of alpha particle energies and the half-lives of the parent and daughter nuclei are compared

with theoretical predictions and previously measured data. This "genetic" correlation of decay

events provides a unique signature for the initial superheavy nucleus.

5. Chemical Identification of Final Decay Product:

To further confirm the identity of the parent nucleus, chemical experiments have been

conducted on the long-lived final decay product, Dubnium-268 (²⁶⁸Db).[6] These experiments

have verified that the final product behaves chemically as a group 5 element, as expected for

dubnium.[3]

Experimental Workflow Visualization
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Caption: Workflow for the synthesis and identification of Moscovium-288.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1246206#known-isotopes-and-decay-chains-of-mc-
288]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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